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Compound of Interest

Compound Name: L-Histidine-15N3

Cat. No.: B12060411

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for L-Histidine-15N3, a
stable isotope-labeled amino acid crucial for a range of research and development
applications. The following sections detail its properties, safety protocols, and experimental
applications, ensuring its effective and safe use in the laboratory.

Chemical and Physical Properties

L-Histidine-15N3 is a variant of the essential amino acid L-Histidine where the three nitrogen
atoms have been replaced with the heavy isotope °N. This isotopic labeling makes it an
invaluable tracer in metabolic research without altering its fundamental chemical properties.
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Property

Data

Appearance

White to off-white solid/crystalline powder.

Molecular Formula

CeHo>N302

Approximately 158.14 g/mol (will vary slightly

Molecular Weight ) ] ]
based on isotopic purity)
Melting Point ~282 °C (decomposes)[1]
Solubility Soluble in water; insoluble in ether.[2]

Storage Temperature

Recommended storage at 15-25 °C in a dry
place.[3] Some suppliers recommend storage at

-20°C for long-term stability.[2]

Stability

Stable under normal storage conditions.[4] Can
degrade to trans-urocanic acid under certain
stress conditions, a process that can be

inhibited by the addition of alanine or cysteine.

[5]

Safety and Toxicology

Stable isotopic labeling does not significantly alter the toxicological profile of a compound.

Therefore, the safety data for L-Histidine can be largely applied to L-Histidine-15N3. L-

Histidine is not classified as a hazardous substance.
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Hazard Category

Data

Acute Oral Toxicity

LD50 > 15 g/kg (Rat).[4][6]

Skin Corrosion/Irritation

Not classified as a skin irritant. The additive is

not irritating to the skin.[7]

Eye Damage/Irritation

Not classified as an eye irritant. The additive is

not irritating to the eyes.[7]

Respiratory/Skin Sensitization

Not classified as a sensitizer. The additive is not

a skin sensitiser.[7]

Germ Cell Mutagenicity

Not classified as a mutagen. Histidine itself can
interact with the Ames mutagenicity test, but it is
not considered a cause of error in faecal

mutagenicity testing.[8][9]

Carcinogenicity

Not classified as a carcinogen. A long-term
study in rats showed no statistically significant

increase in the incidence of any tumor.[1][10]

Reproductive Toxicity

Not classified as a reproductive toxicant.
However, supplementation with carnosine and
histidine has been shown to blunt lead-induced

reproductive toxicity in rats.[11]

Specific Target Organ Toxicity

Not classified for specific target organ toxicity

(single or repeated exposure).[12][13]

Handling and Personal Protection

Standard laboratory hygiene and safety practices should be observed when handling L-

Histidine-15N3.

o Engineering Controls: Handle in a well-ventilated place. Ensure adequate ventilation to

control airborne concentrations.

o Personal Protective Equipment (PPE):

o Eye/Face Protection: Wear safety glasses with side-shields or chemical safety goggles.
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o Skin Protection: Wear protective gloves (e.g., nitrile rubber) and a lab coat.

o Respiratory Protection: If dust is generated, use a NIOSH-approved respirator.

o General Hygiene: Avoid inhalation of dust. Avoid contact with skin and eyes. Wash hands
thoroughly after handling. Do not eat, drink, or smoke in the laboratory.

Accidental Release and Disposal
¢ Accidental Release: Sweep up spilled solid material, avoiding dust generation. Place in a

sealed container for disposal. Clean the spill area with water.

o Disposal: Dispose of waste material in accordance with local, state, and federal regulations.

Experimental Protocols and Applications

L-Histidine-15N3 is a powerful tool for tracing the metabolic fate of histidine in various
biological systems. Its primary applications are in metabolic flux analysis (MFA), Nuclear
Magnetic Resonance (NMR) spectroscopy, and Mass Spectrometry (MS).

General Protocol for *>N Metabolic Labeling in Cell
Culture

This protocol outlines a general procedure for tracing the incorporation of L-Histidine-15N3
into proteins and other metabolites in a cell culture system.

Medium Preparation: Prepare a cell culture medium that is deficient in histidine. Supplement
this medium with a known concentration of L-Histidine-15N3.

e Cell Culture: Culture the cells of interest in the *>N-labeled medium for a specified period.
The duration will depend on the turnover rate of the proteins or metabolites under
investigation.

» Sample Collection: Harvest the cells at various time points. Separate the cell lysate from the
culture medium if both are to be analyzed.

o Sample Preparation for Analysis:
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o For Mass Spectrometry (Proteomics): Extract proteins from the cell lysate. Perform protein
digestion (e.g., with trypsin) to generate peptides.

o For NMR Spectroscopy: Extract the metabolites or purify the protein of interest. The
sample should be dissolved in a suitable deuterated solvent.

e Analysis:

o Mass Spectrometry: Analyze the peptide mixture using LC-MS/MS. The mass shift in the
peptide fragments containing histidine will indicate the incorporation of °N.

o NMR Spectroscopy: Acquire *H-1°N correlation spectra (e.g., HSQC) to observe the
chemical shifts of the nitrogen atoms in the labeled histidine residues.

Experimental Workflow for Metabolic Tracing
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Caption: Workflow for L-Histidine-15N3 metabolic tracing experiments.
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Histidine Metabolic Pathways

L-Histidine is a precursor to several biologically important molecules. Tracing with L-Histidine-
15N3 allows for the detailed study of these pathways.

Histidine to Urocanic Acid Pathway

In the skin and liver, histidine is converted to urocanic acid by the enzyme histidase.[1]
Urocanic acid is a component of the skin's natural moisturizing factor and has a role in UV

protection.[8][14]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [In-Depth Technical Guide to L-Histidine-15N3: Safety
and Handling]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12060411#safety-and-handling-guidelines-for-I-
histidine-15n3]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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